Cas no 2580202-08-8 (methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate)

• Product Name: methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate
• CAS No: 2580202-08-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5662406
• PubChem ID: 165888139
• Update Time: 2025-05-20

methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(prop-2-en-1-yloxy)methyl]pyrrolidine-3-carboxylate
• 2580202-08-8
• EN300-27725587
• methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate

• Inchi： 1S/C10H17NO3/c1-3-6-14-8-10(9(12)13-2)4-5-11-7-10/h3,11H,1,4-8H2,2H3
• InChI Key： WNHMVXGSFWZYPZ-UHFFFAOYSA-N
• SMILES： O(CC=C)CC1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate

Exploring Methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate (CAS No. 2580202-08-8): A Versatile Building Block in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate (CAS No. 2580202-08-8) has emerged as a compound of significant interest. This ester derivative, characterized by its unique pyrrolidine backbone and allyl ether functionality, serves as a pivotal intermediate in the synthesis of complex molecules. Its structural features, including the carboxylate ester and allyloxy groups, make it a versatile candidate for applications ranging from pharmaceutical research to material science.

The compound’s CAS number 2580202-08-8 is often searched by researchers seeking reliable suppliers or detailed spectroscopic data. Recent trends in green chemistry have also sparked interest in its potential as a bio-based intermediate, aligning with the global push for sustainable chemical processes. Questions like *"How to synthesize methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate?"* or *"What are the applications of allyl ether derivatives in drug discovery?"* frequently appear in academic forums, highlighting its relevance.

From a synthetic perspective, the pyrrolidine-3-carboxylate core offers a scaffold for stereoselective transformations, a topic gaining traction in asymmetric catalysis research. The allyloxy side chain further enables click chemistry modifications, a technique widely adopted in bioconjugation and polymer chemistry. Such attributes make this compound a frequent subject in patents related to functionalized heterocycles.

Analytical challenges, such as NMR spectral interpretation or chromatographic purification of methyl 3-(prop-2-en-1-yloxy)methylpyrrolidine-3-carboxylate, are common discussion points among chemists. Advanced techniques like LC-MS and HPLC method development are often employed to ensure purity, especially for high-value fine chemicals. The compound’s stability under various pH conditions and thermal profiles is another area of practical interest.

In conclusion, CAS No. 2580202-08-8 represents a compelling case study in the intersection of structural diversity and functional utility. Its adaptability to multistep syntheses and alignment with trending research themes ensures its continued prominence in scientific literature and industrial applications alike.